Cas no 1701433-93-3 (tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate
• CAS No: 1701433-93-3
• MF: C₁₅H₂₈BrNO₄
• MW: 366.291124343872
• CID: 6022690
• PubChem ID: 114772654
• Update Time: 2025-06-08

tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate
• EN300-1135518
• 1701433-93-3
• tert-butyl N-{3-bromo-2-methyl-2-[(oxan-2-yl)methoxy]propyl}carbamate

• Inchi： 1S/C15H28BrNO4/c1-14(2,3)21-13(18)17-11-15(4,10-16)20-9-12-7-5-6-8-19-12/h12H,5-11H2,1-4H3,(H,17,18)
• InChI Key： XVQARDYMOBYURR-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCC1CCCCO1

Computed Properties

• Exact Mass: 365.12017g/mol
• Monoisotopic Mass: 365.12017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate

Research Brief on tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate (CAS: 1701433-93-3)

The compound tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate (CAS: 1701433-93-3) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate as a key intermediate in the synthesis of complex molecules, particularly in the development of protease inhibitors and other bioactive compounds. The presence of the bromo and oxane functional groups in its structure makes it a versatile building block for further chemical modifications. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize its properties and ensure its purity for subsequent applications.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings are particularly relevant for the development of new anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and toxicological profiles.

From a synthetic perspective, recent advancements have focused on optimizing the yield and scalability of the production process for tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate. Green chemistry approaches, including the use of catalytic methods and solvent-free conditions, have been explored to enhance the sustainability of its synthesis. These efforts align with the broader industry trend toward environmentally friendly manufacturing processes.

Looking ahead, the potential applications of this compound extend beyond its current uses. Its unique structural features make it a promising candidate for the development of novel therapeutics targeting a range of diseases, including cancer and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research in this area, with the aim of translating these findings into clinical applications.

In conclusion, tert-butyl N-{3-bromo-2-methyl-2-(oxan-2-yl)methoxypropyl}carbamate represents a valuable tool in medicinal chemistry, offering both synthetic versatility and potential therapeutic benefits. Continued research into its properties and applications will undoubtedly contribute to the advancement of chemical biology and drug discovery.